2-Methyl-2-(2-methyl-1-pyrrolidinyl)propanenitrile

• Molecular Formula: C9H16N2
• Molecular Weight: 152.24 g/mol
• IUPAC Name: 2-methyl-2-(2-methylpyrrolidin-1-yl)propanenitrile
• InChI: InChI=1S/C9H16N2/c1-8-5-4-6-11(8)9(2,3)7-10/h8H,4-6H2,1-3H3
• InChI Key: JZCITSDWNUVOKM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1C(C)(C)C#N

Description

2-Methyl-2-(2-methyl-1-pyrrolidinyl)propanenitrile is a useful research compound. Its molecular formula is C9H16N2 and its molecular weight is 152.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred, ice-cooled mixture of 2-(RS)-methylpyrrolidine (4.25 g; 0.05 mol) and acetone (3.67 ml; 0.05 mol) was added a solution of potassium cyanide (3.25 g; 0.05 mol) in water (25 ml) dropwise over 10 min. After stirring at room temperature overnight, the crude reaction mixture was extracted with diethyl ether (2×200 ml) and the combined extracts washed with brine (200 ml), dried (Na2SO4) and evaporated under reduced pressure to afford a pale yellow oil. This was dissolved in DCM and PS-Isocyanate (4.5 g of resin loading 1.53 mmol/g) added. The mixture was stirred for 3 hours, filtered and the filtrate evaporated to afford the title compound as a colourless semi-solid (2.82 g; 37.5%). 1H NMR (CDCl3) δ(inter alia): 1.10 (3H, d), 1.45 (3H, s), 1.55 (3H, s), 1.75-2.00 (4H, m) 2.65 (1H, m) and 3.05-3.20 (2H, m).

Synthesis routes and methods II

Procedure details